BE“GHE Foundational & Exploratory

Check Availability & Pricing

TCO-PEG9-maleimide: A Technical Guide for
Advanced Bioconjugation

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: TCO-PEG9-maleimide
Cat. No.: B11831665
Get Quote

CAS Number: 2183440-37-9

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the application and technical specifications of TCO-
PEG9-maleimide. This bifunctional linker is a key reagent in the field of bioconjugation,
enabling the precise and efficient coupling of molecules for applications ranging from the
development of antibody-drug conjugates (ADCSs) to the functionalization of nanoparticles.

Core Properties and Specifications

TCO-PEG9-maleimide is a heterobifunctional crosslinker featuring a Trans-Cyclooctene (TCO)
group and a maleimide group, separated by a hydrophilic 9-unit polyethylene glycol (PEG)
spacer. This unique architecture allows for a two-step, orthogonal conjugation strategy. The
maleimide moiety reacts specifically with thiol groups (sulfhydryls) found in cysteine residues of
proteins and peptides, while the TCO group participates in a rapid and bioorthogonal inverse-
electron-demand Diels-Alder cycloaddition (IEDDA) with a tetrazine-functionalized molecule.[1]
[2] The PEG9 spacer enhances the solubility and flexibility of the linker, potentially reducing
steric hindrance and aggregation during conjugation.[1]
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Property Value Reference(s)
CAS Number 2183440-37-9 [1][2]
Molecular Formula C36H61N3014
Molecular Weight 759.88 g/mol
Purity >95%
Colorless to light yellow oil or
Appearance ] _
white solid
N Soluble in DMSO, DMF, DCM,
Solubility

water, and ethanol

N Store at -20°C, protected from
Storage Conditions ] ]
moisture and light.

Use anhydrous solvents (e.g.,
Handling DMSO, DMF) to maintain
stability.

Reaction Mechanisms and Experimental Workflows

The dual reactivity of TCO-PEG9-maleimide allows for a controlled, stepwise approach to
bioconjugation. This is particularly advantageous for the construction of complex biomolecules
like ADCs, where precise control over the drug-to-antibody ratio (DAR) is crucial.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://axispharm.com/product/tco-peg9-maleimide/
https://broadpharm.com/product/bp-23872
https://www.benchchem.com/product/b11831665/docs?utm_src=pdf-body#tco-peg9-maleimide-a-technical-guide-for-advanced-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Step 1: Thiol-Maleimide Conjugation

Protein-SH
(e.g., Antibody)

H 6.5-7.5

TCO-PEG9-Maleimide

y

Protein-S-Maleimide-PEG9-TCO

Bioorthogonal
IEDDA

Step 2: TCO-Tetrazvne Click Chemistry

Tetrazine-Payload
(e.g., Drug, Fluorophore)

'

Protein-S-Maleimide-PEG9-TCO-Tetrazine-Payload

Click to download full resolution via product page
Sequential bioconjugation workflow using TCO-PEG9-maleimide.

Experimental Protocols

Disclaimer: The following are generalized protocols for thiol-maleimide and TCO-tetrazine
reactions. Specific reaction conditions for TCO-PEG9-maleimide may vary and require
optimization based on the specific biomolecules and payloads being used. Peer-reviewed
literature with detailed protocols using this specific linker is limited.
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Protocol 1: Thiol-Maleimide Conjugation

This protocol outlines the general steps for conjugating the maleimide group of TCO-PEG9-
maleimide to a thiol-containing protein, such as a monoclonal antibody with reduced interchain
disulfides or engineered cysteine residues.

Materials:

Thiol-containing protein (e.g., antibody) in a suitable buffer (e.g., phosphate-buffered saline
(PBS), pH 6.5-7.5, degassed).

TCO-PEG9-maleimide.

Anhydrous DMSO or DMF.

Reducing agent (optional, for disulfide bond reduction), e.g., Tris(2-carboxyethyl)phosphine
(TCEP).

Desalting column for purification.
Procedure:
e Protein Preparation:

o If necessary, reduce the disulfide bonds of the antibody by incubating with a 10-20 fold
molar excess of TCEP for 1-2 hours at room temperature.

o Remove the excess reducing agent using a desalting column, exchanging the buffer to a
conjugation buffer (e.g., PBS, pH 7.0-7.5) that has been degassed to prevent re-oxidation
of thiols. The protein concentration should typically be between 1-10 mg/mL.

e Linker Preparation:

o Prepare a stock solution of TCO-PEG9-maleimide (e.g., 10 mM) in anhydrous DMSO or
DMF immediately before use.

e Conjugation Reaction:
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o Add a 10-20 fold molar excess of the TCO-PEG9-maleimide solution to the protein
solution.

o Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C,
protected from light.

 Purification:
o Remove excess, unreacted linker by size-exclusion chromatography (SEC) or dialysis.
Protocol 2: TCO-Tetrazine Ligation

This protocol describes the bioorthogonal click chemistry reaction between the TCO-
functionalized protein and a tetrazine-labeled payload.

Materials:
e TCO-functionalized protein from Protocol 1.
o Tetrazine-functionalized payload (e.g., drug, imaging agent).
e Reaction buffer (e.g., PBS, pH 7.4).
Procedure:
e Reactant Preparation:
o Dissolve the tetrazine-payload in a compatible solvent (e.g., DMSO, water).
» Click Reaction:

o Add a slight molar excess (e.g., 1.1 - 5 fold) of the tetrazine-payload to the TCO-
functionalized protein solution.

o The reaction is typically rapid and can proceed at room temperature for 30-60 minutes.

o Purification:

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b11831665/docs?utm_src=pdf-body#tco-peg9-maleimide-a-technical-guide-for-advanced-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o If necessary, remove the unreacted tetrazine-payload using SEC or another appropriate
purification method based on the properties of the final conjugate.

Quantitative Data and Characterization

Disclaimer: The following tables summarize typical quantitative parameters for the individual
reaction steps. This data is derived from general literature on maleimide and TCO chemistries
and may not be directly representative of TCO-PEG9-maleimide.

Table 1: Typical Parameters for Thiol-Maleimide Conjugation

Parameter Typical Range/Value Notes

The maleimide group is most

selective for thiols in this pH
pH 6.5-75 .

range. At pH > 7.5, reactivity

with amines can occur.

Optimal ratio depends on the
o ] protein and desired degree of
Molar Ratio (Linker:Thiol) 2:110 20:1 )
labeling; needs to be

empirically determined.

Can be extended at lower
Reaction Time 30 minutes - 4 hours temperatures (e.g., overnight
at 4°C).

Highly dependent on reaction
Conjugation Efficiency 50% - >90% conditions and the accessibility

of the thiol group.

Table 2: Typical Parameters for TCO-Tetrazine Ligation
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Parameter

Typical Value

Notes

Reaction Kinetics (k2)

>800 M~1s—1

This is an extremely fast
bioorthogonal reaction,
allowing for rapid conjugation

even at low concentrations.

Molar Ratio (Tetrazine:TCO)

1.1:1to 5:1

A slight excess of the tetrazine-
payload is often used to
ensure complete reaction of
the TCO-modified protein.

Reaction Time

30 - 60 minutes

The reaction is typically
complete within an hour at

room temperature.

Efficiency

>99%

The TCO-tetrazine reaction is

highly efficient and selective.

Logical Relationships in Bioconjugation

The following diagrams illustrate the chemical principles underlying the functionality of TCO-

PEG9-maleimide.
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Thiol-Maleimide Reaction Mechanism.
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TCO-Tetrazine IEDDA Reaction Pathway.

Applications in Research and Drug Development

The unique properties of TCO-PEG9-maleimide make it a versatile tool for a variety of
applications:

e Antibody-Drug Conjugates (ADCSs): Enables the site-specific conjugation of potent cytotoxic
drugs to antibodies, leading to homogenous ADCs with a defined DAR and potentially
improved therapeutic index.

o PROTACS: Can be used as a linker in the synthesis of Proteolysis Targeting Chimeras
(PROTACS) to induce the degradation of target proteins.

o Drug Delivery: Facilitates the attachment of targeting ligands to drug-loaded nanopatrticles,
liposomes, or polymers for targeted drug delivery.
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e Molecular Imaging: Allows for the two-step labeling of biomolecules with imaging agents
(e.g., fluorophores, radioisotopes) for in vitro and in vivo tracking.

» Surface Functionalization: Used to modify the surfaces of materials like hydrogels and
nanoparticles to introduce specific biological functionalities.

Conclusion

TCO-PEG9-maleimide is a powerful and versatile bifunctional linker that offers researchers
precise control over the construction of complex bioconjugates. Its orthogonal reactivity,
enhanced by a hydrophilic PEG spacer, makes it an ideal choice for applications requiring high
efficiency and specificity, particularly in the development of next-generation therapeutics and
diagnostic tools. While detailed experimental data for this specific linker is not widely available
in peer-reviewed literature, the well-established principles of thiol-maleimide and TCO-tetrazine
chemistries provide a strong foundation for its successful implementation in a wide range of
bioconjugation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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